Ethyl 6-iodo-4-oxo-3,4-dihydroquinazoline-2-carboxylate
Cat. No. B8609261
M. Wt: 344.10 g/mol
InChI Key: CKTSVMSWKNLEKO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07915267B2
Procedure details
To a suspension of ethyl ((2-(aminocarbonyl)-4-iodophenyl)amino)(oxo)acetate (20.9 g, 57.7 mmol) in ethanol (300 mL) was added dropwise sodium ethylate (20% ethanol solution, 21.6 g, 63.5 mmol) under ice-cooling, and the mixture was stirred at room temperature for 1 hr. The reaction mixture was poured into 0.3N hydrochloric acid (600 mL) under ice-cooling, and the precipitated insoluble material was collected by filtration. The filtered cake was washed with water and ethanol to give ethyl 6-iodo-4-oxo-3,4-dihydroquinazoline-2-carboxylate as a pale-pink powder (17.0 g, 86%).
Name
ethyl ((2-(aminocarbonyl)-4-iodophenyl)amino)(oxo)acetate
Quantity
20.9 g
Type
reactant
Reaction Step One
Yield
86%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]([C:4]1[CH:9]=[C:8]([I:10])[CH:7]=[CH:6][C:5]=1[NH:11][C:12](=O)[C:13]([O:15][CH2:16][CH3:17])=[O:14])=[O:3].CC[O-].[Na+].Cl>C(O)C>[I:10][C:8]1[CH:9]=[C:4]2[C:5](=[CH:6][CH:7]=1)[N:11]=[C:12]([C:13]([O:15][CH2:16][CH3:17])=[O:14])[NH:1][C:2]2=[O:3] |f:1.2|
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Inputs
Step One
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Name
|
ethyl ((2-(aminocarbonyl)-4-iodophenyl)amino)(oxo)acetate
|
|
Quantity
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20.9 g
|
|
Type
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reactant
|
|
Smiles
|
NC(=O)C1=C(C=CC(=C1)I)NC(C(=O)OCC)=O
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Name
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|
|
Quantity
|
300 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
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Step Two
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Name
|
|
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Quantity
|
21.6 g
|
|
Type
|
reactant
|
|
Smiles
|
CC[O-].[Na+]
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Step Three
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Name
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|
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Quantity
|
600 mL
|
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Type
|
reactant
|
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Smiles
|
Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
|
the mixture was stirred at room temperature for 1 hr
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Rate
|
UNSPECIFIED
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RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
cooling
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
cooling
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FILTRATION
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Type
|
FILTRATION
|
|
Details
|
the precipitated insoluble material was collected by filtration
|
WASH
|
Type
|
WASH
|
|
Details
|
The filtered cake was washed with water and ethanol
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Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
IC=1C=C2C(NC(=NC2=CC1)C(=O)OCC)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 17 g | |
| YIELD: PERCENTYIELD | 86% | |
| YIELD: CALCULATEDPERCENTYIELD | 85.6% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
